3-Isoquinolinecarbonyl azide

• CAS No.: 1119545-65-1
• Molecular Formula: C10H6N4O
• Molecular Weight: 198.18 g/mol
• IUPAC Name: isoquinoline-3-carbonyl azide
• InChI: InChI=1S/C10H6N4O/c11-14-13-10(15)9-5-7-3-1-2-4-8(7)6-12-9/h1-6H
• InChI Key: BKHDVLNPBLSCKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=NC(=CC2=C1)C(=O)N=[N+]=[N-]

Description

3-Isoquinolinecarbonyl azide is a useful research compound. Its molecular formula is C10H6N4O and its molecular weight is 198.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of isoquinoline-3-carbohydrazide (43 g, 0.23 mol) in aqueous HCl (1 N, 230 mL) and water (1 L) was added a solution of NaNO2 (23.8 g, 0.34 mol) in water (200 mL) dropwise at 0-5° C. The mixture was stirred at 0-5° C. for 4 h. LC-MS indicated the reaction was not completed. Another solution of NaNO2 (11.9 g, 0.115 mol) in water (60 mL) was added and the reaction mixture was stirred at 0-5° C. until LC-MS indicated the completion of the reaction. The precipitate was filtered, washed with cold water, and dried under high vacuum to give isoquinoline-3-carbonyl azide (42.7 g, 93.8%) as a white solid. LRMS (M+H+) m/z 199.2.